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Compound of Interest

Compound Name: Boc-D-tryptophanol

Cat. No.: B126522 Get Quote

Before any disposal protocol can be established, a thorough understanding of the chemical's

properties and associated hazards is paramount. The primary source for this information is the

manufacturer's Safety Data Sheet (SDS). While Boc-D-tryptophanol and its related isomers

are not always classified as hazardous under GHS or EC regulations, they may be irritating to

the eyes, skin, and respiratory tract.[1][2][3] Therefore, the foundational principle is to manage

all forms of this chemical—pure, in solution, or as contaminated labware—as regulated

chemical waste.
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Property Data Source(s)

Chemical Name

(R)-tert-Butyl (1-hydroxy-3-

(1H-indol-3-yl)propan-2-

yl)carbamate

[1]

Synonyms
Boc-D-Trp-ol, N-Boc-D-

Tryptophanol
[1][4]

CAS Number 158932-00-4 [4]

Molecular Formula C16H22N2O3 [4]

Appearance White solid / Off-white powder [4][5]

Primary Use
Peptide synthesis,

pharmaceutical research
[4][5]

Known Hazards

Potential for eye, skin, and

respiratory irritation.[1] Some

related compounds may cause

skin sensitization or have

aquatic toxicity.[6][7]

The responsibility for the initial hazardous waste determination lies with the generator—the

laboratory professional.[8] This determination must be made when the waste is first added to a

container.[8]

Part 2: Core Disposal Protocols and Methodologies
The disposal of Boc-D-tryptophanol must follow a systematic process that prevents accidental

release and ensures regulatory compliance. Evaporation is not an acceptable method of

disposal.[9]

Protocol 2.1: Disposal of Solid Boc-D-tryptophanol
Waste
This protocol applies to unused, expired, or surplus Boc-D-tryptophanol.
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Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses with

side shields, and chemical-resistant gloves.

Work Area: Conduct all handling of solid waste within a chemical fume hood to minimize the

risk of inhaling fine particulates.

Waste Container Selection:

Select a wide-mouth, high-density polyethylene (HDPE) or glass container with a secure,

screw-top lid. The container must be chemically compatible and free of damage.[10][11]

Ensure the container is clearly labeled as "Hazardous Waste."

Transfer of Waste: Carefully transfer the solid Boc-D-tryptophanol into the designated

waste container. Avoid creating dust.[12] If sweeping is necessary, do so gently.

Container Labeling:

Immediately label the container with the full chemical name: "Boc-D-tryptophanol."

List all components, even for mixtures.[10]

Indicate the date waste was first added (accumulation start date).

Storage: Secure the lid tightly and place the container in your designated Satellite

Accumulation Area (SAA).[8][10]

Protocol 2.2: Disposal of Contaminated Materials
This protocol applies to items such as gloves, weigh boats, paper towels, or silica gel

contaminated with Boc-D-tryptophanol.

Segregation: Collect all solid waste contaminated with Boc-D-tryptophanol separately from

other waste streams. This is a core principle of safe chemical waste management.[10]

Containment: Place contaminated items into a designated, leak-proof container (e.g., a

labeled plastic bag or a lined solid waste drum).
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Labeling: The container must be clearly labeled, for example: "Solid Waste Contaminated

with Boc-D-tryptophanol."

Storage: Once the container is full or ready for pickup, seal it and move it to the SAA.

Part 3: The Disposal Workflow and Decision Logic
The entire disposal process, from the moment a chemical is deemed waste to its final removal,

must be systematic. This workflow ensures that every step is deliberate and compliant with

regulations set forth by agencies like the EPA and OSHA.[11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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